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Compound of Interest

Compound Name: 1H-Indole-6-sulfonamide

Cat. No.: B114410

1H-Indole-6-sulfonamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential experimental protocols related to 1H-Indole-6-sulfonamide. This document is
intended to serve as a foundational resource for researchers and professionals engaged in
drug discovery and development.

Core Chemical Properties and Structure

1H-Indole-6-sulfonamide is a heterocyclic organic compound containing an indole ring system
substituted with a sulfonamide group. While specific experimental data for some of its
physicochemical properties are not readily available in public literature, the following table
summarizes its known attributes and includes estimates based on closely related compounds

for a comparative perspective.
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Property Value Source/Note
Molecular Formula CsHsN202S [1]
Molecular Weight 196.23 g/mol [1]
CAS Number 145951-26-4 [1]
Density 1.500 g/cm3 [1]
Estimated to be in the range of
] ] ) 150-250°C based on related
Melting Point Data not available ) )
sulfonamide and indole
compounds.
N ) ) Likely to decompose at high
Boiling Point Data not available
temperatures.
Expected to have low solubility
N ) in water and better solubility in
Solubility Data not available

organic solvents like DMSO
and DMF.

Chemical Structure

The molecular structure of 1H-Indole-6-sulfonamide consists of a bicyclic indole core with a

sulfonamide group attached at the 6th position of the benzene ring.
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Proposed Synthesis Workflow

Q’((Chlt)srggglrf]:gﬁ:nAcid) '—»ELH-Indole-G-sulfonyl chloride '—> (Ammoﬁ?:llr:a::%roxide) 1H-Indole-6-sulfonamide
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/Carbonic Anhydrase Inhibition Assay Workﬂow\

Prepare Stock Solutions
(Compound, Enzyme, Substrate)

Assay Plate Setup
(Enzyme, Buffer, Inhibitor)

Initiate Reaction
(Add Substrate)

Measure Activity
(e.g., Spectrophotometry)

l

Data Analysis
(IC50 / Ki Determination)

:

Identify Lead Compounds

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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